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Compound of Interest

Compound Name: Rimsulfuron

Cat. No.: B132091

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of rimsulfuron for
selective weed management in turfgrass environments. This document details the herbicide's
mode of action, summarizes efficacy and turfgrass tolerance data from various studies, and
provides detailed protocols for conducting herbicide evaluation trials.

Introduction

Rimsulfuron is a selective, post-emergence and pre-emergence sulfonylurea herbicide.[1][2]
[3] It is utilized in turfgrass management to control a variety of annual and perennial grasses
and broadleaf weeds.[3] Its selectivity allows for the removal of undesirable weeds from
established warm-season turfgrasses such as Bermudagrass, centipedegrass, and
zoysiagrass.[4][5] Rimsulfuron is absorbed through both the foliage and roots of the plant and
Is translocated to the meristematic tissues where it inhibits growth.[4]

Mode of Action

Rimsulfuron's primary mode of action is the inhibition of the acetolactate synthase (ALS)
enzyme, also known as acetohydroxyacid synthase (AHAS).[6][7] This enzyme is crucial for the
biosynthesis of the branched-chain amino acids: valine, leucine, and isoleucine.[7] By blocking
the function of ALS, rimsulfuron halts protein synthesis and cell division in susceptible plants,
leading to a cessation of growth and eventual death.[3] Symptoms of rimsulfuron activity, such
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as chlorosis and necrosis, typically appear within 5-7 days of application, though complete
control may take 1-3 weeks.[2][8]
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Figure 1: Rimsulfuron's inhibition of the Acetolactate Synthase (ALS) enzyme.

Data Presentation

The following tables summarize quantitative data on the efficacy of rimsulfuron for the control
of various weed species and its tolerance on different turfgrass species.

Weed Control Efficacy

Table 1: Efficacy of Rimsulfuron on Common Turfgrass Weeds
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Application
Target Weed Turfgrass Control (%) Notes
Rate (oz/acre)
Johnsongrass Orchard
) Early March
(Sorghum (simulated turf 2 40-50 o
" application.[9]
halepense) conditions)
Early March
Johnsongrass Orchard -
] application; more
(Sorghum (simulated turf 4 up to 90 )
N effective than 2
halepense) conditions)
oz/A rate.[9]
Annual ]
Applied post-
Bluegrass (Poa Bermudagrass 0.5-2.0 >90
emergence.[10]
annua)
Annual
Tall Fescue N Pre-emergence
Bluegrass (Poa Not specified <30 (alone) o
(carbon-seeded) application.[11]
annua)
Annual -
Tall Fescue Not specified Pre-emergence
Bluegrass (Poa _ _ 75 .
(carbon-seeded) (with pronamide) tank mix.[11]
annua)
Warm-season
Ryegrass spp. 0.5-2.0 >90
turf
] Warm-season )
Little Barley 0.5-2.0 High
turf
Warm-season ]
Rough Bluegrass 0.5-2.0 High
turf
Common Warm-season
. 05-20 >90
Chickweed turf
Shepherd's Warm-season .
05-2.0 High
Purse turf
_ Warm-season ,
Henbit 0.5-2.0 High
turf
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Cutleaf Evening Warm-season

_ 05-2.0 High
Primrose turf
Warm-season
Spotted Spurge 05-2.0 >90
turf
Field Bindweed
(Convolvulus Maize 0.02 kg a.i./ha 0-33 [12]
arvensis)
Redroot Pigweed
(Amaranthus Maize 0.02 kg a.i./ha Low [12]
retroflexus)
Guineagrass Corn 10-20 g/ha >70 [13]
Sedges Corn 10-20 g/ha >80 [13]

Note: Efficacy can be influenced by weed size at application, environmental conditions, and the
use of adjuvants.[4]

Turfgrass Tolerance

Table 2: Tolerance of Warm-Season Turfgrass to Rimsulfuron Applications
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. . Application Rate . .
Turfgrass Species Cultivar(s) Injury Rating/Notes
(ozlacre)

Temporary growth
Bermudagrass Tifway 1.0-2.0 suppression and slight

yellowing for ~7 days.

] Emerald, Zenith, Tolerance similar to
Zoysiagrass 1.0-2.0
Meyer Bermudagrass.
] Not specified (with Injury exceeded 25%.
Zoysiagrass '‘Zeon'
metsulfuron) [14]

Moderate tolerance;
lower rates
) ) recommended for
Centipedegrass Multiple 05-1.0 o
repeat applications.
Injury potential rated

as "Medium".

Not labeled for use;
. » -~ testing on a small
St. Augustinegrass Not specified Not specified )
area is recommended.

[15]

Injury ratings are often based on a 1-9 scale, where 1 is complete turf death and 9 is no injury.
An acceptable level of injury is typically <20%.[1][16]

Experimental Protocols

The following sections detail standardized protocols for conducting herbicide efficacy and
turfgrass tolerance trials.

Experimental Design and Setup

A randomized complete block design with three to four replications is standard for turfgrass
herbicide trials.[17] This design helps to minimize the effects of environmental variability across
the study area.
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Plot Size: Experimental units are typically 5 ft x 5 ft or similar dimensions.[17]

Site Selection: Choose a site with a uniform stand of the desired turfgrass species and a
consistent population of the target weed(s).[17]

Turfgrass Maintenance: Maintain the trial area according to standard practices for the
specific turfgrass, including mowing height, irrigation, and fertilization, unless these are
variables in the study.[17]

Treatments: Include a non-treated control for comparison. For crop tolerance assessment, it
is recommended to include a treatment at twice the proposed label rate.[18]
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Figure 2: Generalized workflow for a turfgrass herbicide efficacy trial.

Herbicide Application

o Equipment: Apply treatments using a CO2-pressurized backpack sprayer with appropriate
nozzles (e.g., TeeJet 8004XR) calibrated to deliver a consistent volume, typically 2 gallons of
water carrier per 1,000 ft2.[17]
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» Adjuvants: For post-emergence applications of rimsulfuron, a non-ionic surfactant should
be included in the spray solution as per the product label.[5]

» Timing: Apply post-emergence treatments when weeds are young and actively growing for
optimal efficacy.[4] For pre-emergence applications, rainfall or irrigation of at least 0.5 inches
is necessary within 2-3 weeks to activate the herbicide in the soil.[4]

Data Collection

4.3.1 Weed Efficacy Assessment

o Visual Ratings: Weed control is commonly assessed visually on a scale of 0 to 100%, where
0% represents no control and 100% represents complete death of the weed species.[19]

» Weed Counts: For more quantitative data, conduct weed counts within a specified area (e.g.,
a 400 cmz quadrat) randomly placed in each plot.[19]

4.3.2 Turfgrass Tolerance Assessment

 Visual Injury Ratings: Turfgrass injury (phytotoxicity) is typically rated on a 1 to 9 scale,
where 1 indicates dead turf and 9 indicates no injury. A rating of 6 or higher is generally
considered acceptable.[16] Some studies may use a 0 to 100% injury scale, where 0% is no
injury and 100% is complete death.

o Turfgrass Quality and Color: These parameters are also rated on a 1 to 9 scale, with 1 being
the poorest quality/color and 9 being the best.[19]

4.3.3 Data Collection Schedule

Assessments should be made at regular intervals after application. For post-emergence trials,
typical evaluation timings are 3, 7, 14, and 28 days after treatment.[17] For trials evaluating
residual pre-emergence activity, longer-term assessments at 1, 3, and 6 months may be
necessary.[18]

Data Analysis

Analyze data using appropriate statistical methods, such as Analysis of Variance (ANOVA),
with means separated using a test like Fisher's Least Significant Difference (LSD) at a

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b132091?utm_src=pdf-body
https://diypestcontrol.com/rimsulfuron-25df
https://www.greenleafturfsolutions.com/images/Products/Weed%20Control/Label_SDSw/Rimsulfuron_25_DF_Label1e.pdf
https://www.greenleafturfsolutions.com/images/Products/Weed%20Control/Label_SDSw/Rimsulfuron_25_DF_Label1e.pdf
https://www.umass.edu/agriculture-food-environment/sites/ag.umass.edu/files/pdf-doc-ppt/weed_research_2005.pdf
https://www.umass.edu/agriculture-food-environment/sites/ag.umass.edu/files/pdf-doc-ppt/weed_research_2005.pdf
https://horticulture.uark.edu/research-extension/turf/turf-education/full2019program.pdf
https://www.umass.edu/agriculture-food-environment/sites/ag.umass.edu/files/pdf-doc-ppt/weed_research_2005.pdf
https://www.iastatedigitalpress.com/farmreports/article/464/galley/344/view/
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2FCollection%2FH113-3-10E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

specified level of probability (e.g., P < 0.05).[17]

Application Notes and Considerations

e Environmental Conditions: Rimsulfuron efficacy can be reduced when weeds are under
stress from drought or extreme temperatures.[4]

o Rainfastness: For post-emergence applications, a rain-free period of at least 4 hours is
required for adequate absorption into the weed foliage.[4]

e Tank Mixtures: Rimsulfuron can be tank-mixed with other herbicides to broaden the
spectrum of controlled weeds. Always consult the labels of all tank-mix partners for
compatibility and use restrictions.[8]

o Turfgrass Transition: The effects of rimsulfuron on warm-season turfgrasses during the
spring transition from dormancy have not been fully evaluated.[4]

¢ Residential Use: Rimsulfuron is generally not labeled for use on residential lawns.[15]

Conclusion

Rimsulfuron is an effective tool for the selective removal of a range of grassy and broadleaf
weeds in certain warm-season turfgrasses. Its mode of action through the inhibition of the ALS
enzyme provides a targeted approach to weed management. Researchers and turfgrass
professionals should consider the specific turfgrass species and cultivars, target weed species,
and environmental conditions when developing weed management programs utilizing
rimsulfuron. The protocols outlined in this document provide a framework for conducting
rigorous scientific evaluations of rimsulfuron and other herbicides in turfgrass systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

